Cas no 1806570-99-9 (4-(3-Chloropropyl)mandelic acid)

• Product Name: 4-(3-Chloropropyl)mandelic acid
• CAS No: 1806570-99-9
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 4942104
• Update Time: 2025-06-29

4-(3-Chloropropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloropropyl)mandelic acid

• Inchi： 1S/C11H13ClO3/c12-7-1-2-8-3-5-9(6-4-8)10(13)11(14)15/h3-6,10,13H,1-2,7H2,(H,14,15)
• InChI Key： MNZADKSVZBVSCU-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(C(C(=O)O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5

Additional information on 4-(3-Chloropropyl)mandelic acid

Professional Introduction to 4-(3-Chloropropyl)mandelic Acid (CAS No. 1806570-99-9)

4-(3-Chloropropyl)mandelic acid, with the chemical formula C₁₀H₁₃ClO₂, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique CAS number 1806570-99-9, has garnered attention due to its potential applications in drug development and synthetic chemistry. The structural motif of 4-(3-Chloropropyl)mandelic acid combines the properties of a mandelic acid derivative with a chloropropyl group, making it a versatile intermediate in organic synthesis.

The mandelic acid moiety is well-known for its role in various pharmacological applications, including its use as an intermediate in the synthesis of antibiotics and other therapeutic agents. The presence of the chloropropyl group introduces additional reactivity, enabling further functionalization and modification. This characteristic makes 4-(3-Chloropropyl)mandelic acid a valuable building block for medicinal chemists seeking to develop novel compounds with enhanced biological activity.

In recent years, the interest in 4-(3-Chloropropyl)mandelic acid has been fueled by its potential in the development of targeted therapies. Researchers have been exploring its utility in creating molecules that exhibit specific interactions with biological targets, such as enzymes and receptors. The chloropropyl group, in particular, has been investigated for its ability to modulate binding affinities and improve pharmacokinetic properties.

One of the most compelling aspects of 4-(3-Chloropropyl)mandelic acid is its role in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their inhibition is often a key strategy in drug design. The mandelic acid derivative provides a scaffold that can be modified to enhance binding to specific protease targets. For instance, studies have shown that derivatives of this compound can inhibit matrix metalloproteinases (MMPs), which are involved in tissue degradation and have implications in conditions such as cancer and inflammation.

The synthetic pathways for 4-(3-Chloropropyl)mandelic acid have also been a subject of extensive research. Advanced synthetic techniques, such as cross-coupling reactions and catalytic hydrogenation, have been employed to optimize the production process. These methods not only improve yield but also enhance purity, which is critical for pharmaceutical applications. The ability to produce this compound efficiently has opened new avenues for its use in large-scale drug manufacturing.

Another area where 4-(3-Chloropropyl)mandelic acid has shown promise is in the development of antimicrobial agents. The combination of the mandelic acid and chloropropyl groups creates a structure that can interact with bacterial cell walls and disrupt essential metabolic pathways. This has led to investigations into its efficacy against resistant bacterial strains, making it a potential candidate for novel antibiotics.

The biodegradability and environmental impact of 4-(3-Chloropropyl)mandelic acid are also important considerations. Research indicates that this compound undergoes degradation under certain conditions, reducing its persistence in the environment. This characteristic is particularly relevant in pharmaceutical applications where minimizing ecological footprints is increasingly important.

In conclusion, 4-(3-Chloropropyl)mandelic acid (CAS No. 1806570-99-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing drugs targeting various diseases, including cancer and infectious disorders. As research continues to uncover new applications for this compound, it is likely to play an even greater role in the future of medicinal chemistry.